1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one

• IUPAC Name: 2-(3-methylphenyl)-1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C18H26N2O2/c1-15-4-2-5-16(12-15)13-18(21)20-8-3-7-19(9-10-20)17-6-11-22-14-17/h2,4-5,12,17H,3,6-11,13-14H2,1H3
• InChI Key: YRNJLDFDHIQOCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCCN(CC2)C3CCOC3
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been extensively studied due to its potential therapeutic applications in various medical fields.

Mechanism of Action

1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. The activation of these receptors leads to the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine. The mechanism of action of 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one is complex and involves multiple pathways in the brain.
Biochemical and Physiological Effects:
1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain. 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has been shown to have analgesic properties.

Advantages and Limitations for Lab Experiments

1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research studies. 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one also has well-defined pharmacological properties, making it an ideal tool for investigating the role of serotonin receptors in various physiological processes. However, 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has several limitations. It has been shown to have significant variability in its effects, depending on the dose and the animal model used. 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one is also known to have potential side effects, including hyperactivity and tremors.

Future Directions

There are several future directions for research on 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one. One area of research is the investigation of the role of serotonin receptors in various physiological processes. 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one can be used as a tool to investigate the effects of serotonin receptor activation on various neurotransmitter systems. Another area of research is the investigation of the potential therapeutic applications of 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one. Further studies are needed to investigate the potential use of 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one in the treatment of various medical conditions. Finally, future research can focus on the development of new compounds based on the structure of 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one with improved pharmacological properties.

Synthesis Methods

1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one is synthesized by the reaction of 3,4-methylenedioxyphenyl-2-propanone with 1,2-diaminopropane in the presence of a reducing agent. The product is then purified through various techniques such as column chromatography and recrystallization. The synthesis of 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has been extensively studied for its potential therapeutic applications in various medical fields. It has been shown to possess anxiolytic, antidepressant, and analgesic properties. 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. In addition, 1-(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)-2-(m-tolyl)ethan-1-one has been used in research studies to investigate the role of serotonin receptors in various physiological processes.